molecular formula C14H14N4O2S B6434603 8-(1,3-benzothiazol-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione CAS No. 2379798-20-4

8-(1,3-benzothiazol-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Cat. No. B6434603
CAS RN: 2379798-20-4
M. Wt: 302.35 g/mol
InChI Key: WGXNOSHJWDYZLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “8-(1,3-benzothiazol-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione” is a complex organic molecule. It contains a benzothiazole group, which is a type of heterocyclic compound, and a triazaspiro[4.5]decane-2,4-dione group, which is a type of spiro compound .


Synthesis Analysis

While the exact synthesis process for this compound is not available, similar compounds are often synthesized through multi-step processes involving reactions such as catalytic hydrogenation, oxidation, and Bucherer–Bergs reaction .


Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. The exact structure would need to be determined through methods such as NMR spectroscopy .


Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Similar compounds have been involved in reactions such as N-acylation, cyano hydrolysis, esterification, intramolecular cyclization, and O-acylation .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. These properties could include its molecular weight, melting point, boiling point, solubility in various solvents, and stability under different conditions .

Scientific Research Applications

Anti-Tubercular Activity

Benzothiazole-based compounds have been found to have significant anti-tubercular activity. The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs, and better inhibition potency was found in new benzothiazole derivatives against M. tuberculosis .

Anti-Bacterial Activity

Benzothiazole derivatives have been associated with potent anti-bacterial activity . This makes them a potential candidate for the development of new anti-bacterial drugs.

Anti-Fungal Activity

Benzothiazole compounds have been found to exhibit anti-fungal properties . This could lead to the development of new anti-fungal medications.

Anti-Cancer Activity

Research has shown that benzothiazole derivatives can have anti-cancer properties . This opens up possibilities for new cancer treatments.

Anti-Convulsant Activity

Benzothiazole compounds have been associated with anti-convulsant activity . This could lead to the development of new treatments for conditions like epilepsy.

Anti-Diabetic Activity

Benzothiazole derivatives have been found to exhibit anti-diabetic properties . This could potentially lead to the development of new treatments for diabetes.

Anti-Inflammatory Activity

Benzothiazole compounds have been associated with anti-inflammatory activity . This could lead to the development of new anti-inflammatory medications.

Larvicidal and Adulticidal Activities

2-Aminobenzothiazoles have been investigated for their larvicidal and adulticidal activities against Aedes aeaegypti . This could potentially lead to the development of new insecticides.

properties

IUPAC Name

8-(1,3-benzothiazol-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14N4O2S/c19-11-14(17-12(20)16-11)5-7-18(8-6-14)13-15-9-3-1-2-4-10(9)21-13/h1-4H,5-8H2,(H2,16,17,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WGXNOSHJWDYZLQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC12C(=O)NC(=O)N2)C3=NC4=CC=CC=C4S3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

302.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

8-(1,3-Benzothiazol-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.